2-Methyl-1,3-dioxolane-2-propanoic Acid Methyl Ester-d2

Specification

• CAS No.: 1216512-70-7
• Molecular Formula: C8H14O4
• Molecular Weight: 176.208
• IUPAC Name: methyl 2,2-dideuterio-3-(2-methyl-1,3-dioxolan-2-yl)propanoate
• Standard InChI: InChI=1S/C8H14O4/c1-8(11-5-6-12-8)4-3-7(9)10-2/h3-6H2,1-2H3/i3D2
• Standard InChI Key: XUKFOSIFGGLZJW-SMZGMGDZSA-N
• SMILES: CC1(OCCO1)CCC(=O)OC

Introduction

2-Methyl-1,3-dioxolane-2-propanoic Acid Methyl Ester-d2 is a deuterated compound with the CAS number 1216512-70-7. It is a stable isotope-labeled chemical, primarily used in synthetic chemistry and as an intermediate in the preparation of labeled compounds such as Cletoquine and Chloroquine derivatives. This compound is particularly valuable in research due to its deuterium labeling, which enhances its utility in various analytical techniques.

Synthesis and Applications

The synthesis of 2-Methyl-1,3-dioxolane-2-propanoic Acid Methyl Ester-d2 typically involves the deuteration of its non-deuterated counterpart. This process can be achieved through various chemical methods, although specific details on the synthesis are not widely documented.

This compound is used as an intermediate in the synthesis of labeled pharmaceuticals and their derivatives. Its role in preparing labeled Cletoquine and Chloroquine highlights its importance in drug development and pharmacokinetic studies.

Research Findings and Uses

• Pharmaceutical Synthesis: It serves as a crucial intermediate in synthesizing labeled versions of drugs like Cletoquine and Chloroquine. These labeled compounds are essential for studying drug metabolism, distribution, and excretion in biological systems.

• Analytical Techniques: The deuterium labeling enhances its detection and quantification in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. This makes it valuable for tracking metabolic pathways and understanding biochemical reactions.